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Compound of Interest

Compound Name: [Arg14,Lys15]Nociceptin

Cat. No.: B013148 Get Quote

Technical Support Center:
[Arg14,Lys15]Nociceptin
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage, handling, and use of

[Arg14,Lys15]Nociceptin.

Frequently Asked Questions (FAQs)
1. How should I store the lyophilized [Arg14,Lys15]Nociceptin peptide?

For long-term stability, the lyophilized peptide should be stored at -20°C and kept desiccated. It

is also recommended to store the product in a sealed, cool, and dry condition.[1]

2. What is the recommended procedure for reconstituting the peptide?

[Arg14,Lys15]Nociceptin can be reconstituted in sterile water to a concentration of 1 mg/mL.

[1][2] To aid dissolution, gentle warming of the tube to 37°C and sonication in an ultrasonic bath

for a short period are recommended.[1][2]

3. How should I store the reconstituted peptide solution?

Stock solutions of [Arg14,Lys15]Nociceptin can be stored at -20°C for several months.[1] For

longer-term storage of up to one year, it is recommended to store the solution at -80°C.[2] It is
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advisable to prepare and use the solution on the same day; however, if prepared in advance,

ensure the stock solution is sealed and stored at or below -20°C.[3]

4. What is the stability of the peptide?

The lyophilized powder is stable for up to three years when stored at -20°C, protected from

moisture.[2] In solvent, it is stable for up to one year when stored at -80°C.[2] The product is

typically shipped at room temperature or with blue ice, as short-term exposure to different

temperatures is unlikely to affect its quality.[1][4] Upon receipt, always follow the long-term

storage recommendations on the product datasheet.[1]
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Issue Possible Cause Recommendation

Difficulty dissolving the peptide

The peptide may not be fully

soluble at the desired

concentration or in the chosen

solvent.

Warm the solution gently to

37°C and use an ultrasonic

bath to aid dissolution.[1] If

problems persist, consider

reconstituting at a lower

concentration.

Inconsistent or unexpected

experimental results

1. Improper storage leading to

peptide degradation. 2.

Incorrect dosage or

administration. 3. Cellular

degradation of the peptide.

1. Ensure the peptide has

been stored according to the

recommended conditions

(-20°C or -80°C for solutions).

2. Verify calculations for dosing

and ensure proper

experimental technique. 3.

While [Arg14,Lys15]Nociceptin

is more potent and longer-

lasting than native nociceptin,

consider the potential for

enzymatic degradation in your

experimental system.[5][6]

Low potency observed in vitro
The peptide may be binding to

plasticware.

To minimize non-specific

binding, use low-protein-

binding microplates and

pipette tips.

Experimental Protocols
In Vitro: NOP Receptor Activation Assay in CHO cells
This protocol describes a method to assess the agonist activity of [Arg14,Lys15]Nociceptin
on the NOP receptor expressed in Chinese Hamster Ovary (CHO) cells by measuring GTPγS

binding.

Materials:

CHO cells stably expressing the human NOP receptor (CHO-hNOP)
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[Arg14,Lys15]Nociceptin

Nociceptin/Orphanin FQ (N/OFQ) as a positive control

[35S]GTPγS

GDP

Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4

Scintillation fluid and counter

Procedure:

Prepare CHO-hNOP cell membranes from cultured cells.

In a 96-well plate, add increasing concentrations of [Arg14,Lys15]Nociceptin or N/OFQ.

Add the CHO-hNOP cell membranes (20-40 µg of protein) to each well.

Add GDP to a final concentration of 10 µM.

Initiate the binding reaction by adding [35S]GTPγS to a final concentration of 0.1 nM.

Incubate the plate at 30°C for 60 minutes with gentle agitation.

Terminate the assay by rapid filtration through glass fiber filters.

Wash the filters three times with ice-cold assay buffer.

Measure the radioactivity on the filters using a scintillation counter.

Analyze the data to determine the EC50 value for [Arg14,Lys15]Nociceptin.

[Arg14,Lys15]Nociceptin is a highly potent NOP receptor agonist with an EC50 of 1 nM.[4]

[7]

In Vivo: Mouse Tail-Withdrawal Assay
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This protocol is for evaluating the pronociceptive effects of [Arg14,Lys15]Nociceptin when

administered intracerebroventricularly (i.c.v.) in mice.

Materials:

Male Swiss albino mice (20-25 g)

[Arg14,Lys15]Nociceptin

Sterile saline solution

Tail-withdrawal apparatus (water bath at 52°C)

Microsyringes for i.c.v. injection

Procedure:

Acclimatize mice to the experimental room for at least 2 days with food and water ad libitum.

[5]

Dissolve [Arg14,Lys15]Nociceptin in sterile saline to the desired concentration.

Administer a 2 µl i.c.v. injection of the peptide solution or saline (vehicle control) into the left

lateral ventricle of the mouse.[5]

At various time points post-injection (e.g., 5, 15, 30, 60 minutes), measure the tail-withdrawal

latency.

Immerse the distal third of the mouse's tail in the 52°C water bath and record the time taken

to withdraw the tail. A cut-off time of 15 seconds is typically used to prevent tissue damage.

A significant reduction in tail-withdrawal latency compared to the saline-treated group

indicates a pronociceptive effect. [Arg14,Lys15]Nociceptin has been shown to produce

pronociceptive effects in this assay.[4][6]

Data Presentation
Table 1: Receptor Binding Affinity and Potency of [Arg14,Lys15]Nociceptin
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Receptor Assay Type Value

NOP EC50 1 nM[4][7]

NOP IC50 0.32 nM[4][7]

µ-opioid IC50 280 nM[4][7]

δ-opioid IC50 >10000 nM[4][7]

κ-opioid IC50 1500 nM[4][7]
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Caption: NOP Receptor Signaling Pathway.
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Caption: In Vitro Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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